Cas no 65586-44-9 (5-Pyrimidinecarbonitrile, 2-(4-ethylphenyl)- (9CI))

• Product Name: 5-Pyrimidinecarbonitrile, 2-(4-ethylphenyl)- (9CI)
• CAS No: 65586-44-9
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• CID: 962148
• PubChem ID: 45117408
• Update Time: 2025-04-19

5-Pyrimidinecarbonitrile, 2-(4-ethylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile, 2-(4-ethylphenyl)- (9CI)
• 2-(4-ethylphenyl)pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,2-(4-ethylphenyl)-(9ci)
• 65586-44-9
• 5-pyrimidinecarbonitrile,2-(4-ethylphenyl)-

• Inchi： 1S/C13H11N3/c1-2-10-3-5-12(6-4-10)13-15-8-11(7-14)9-16-13/h3-6,8-9H,2H2,1H3
• InChI Key： WQNCTUDQXIGTHE-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=NC=1C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 209.095
• Monoisotopic Mass: 209.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6A^2
• XLogP3: 2.4